Cas no 1707563-09-4 (1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1707563-09-4
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 4915734
• Update Time: 2025-11-02

1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Azepan-1-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid
• 1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C12H20N4O2/c1-10(15-6-4-2-3-5-7-15)8-16-9-11(12(17)18)13-14-16/h9-10H,2-8H2,1H3,(H,17,18)
• InChI Key： PHBQZLZGVATJID-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC(C)N2CCCCCC2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: -1.1
• Topological Polar Surface Area: 71.2

Additional information on 1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1707563-09-4) and Its Emerging Applications in Chemical Biology and Medicine

1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 1707563-09-4, is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule belongs to a class of heterocyclic compounds characterized by a triazole ring linked to an azepane moiety, which confers distinct pharmacophoric properties. The presence of the carboxylic acid group at the 4-position of the triazole ring further enhances its potential as a bioactive scaffold for drug discovery and therapeutic development.

The azepan-1-yl substituent in the molecular structure introduces a rigid, cyclic amine backbone, which is known to improve metabolic stability and binding affinity in drug candidates. This feature is particularly valuable in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme substrates. The propyl side chain extending from the azepane ring provides additional conformational flexibility, allowing for fine-tuning of molecular interactions with biological targets. Such structural attributes make this compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of triazole-containing compounds as modulators of biological pathways. The triazole ring, with its electron-deficient nature, can engage in hydrogen bonding and π-stacking interactions with biomolecules, making it an effective pharmacophore in drug design. Studies have demonstrated that triazole derivatives exhibit inhibitory activity against various enzymes and receptors involved in inflammatory diseases, cancer, and infectious disorders. The incorporation of an azepan-1-yl group into these derivatives has been shown to enhance their binding affinity and selectivity.

In particular, 1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid has been investigated for its potential role as an inhibitor of enzymes implicated in metabolic disorders. Research indicates that this compound can modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory pathways. Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties comparable to existing therapeutics but with improved pharmacokinetic profiles. The carboxylic acid group at the 4-position of the triazole ring provides a handle for further chemical modification, enabling the synthesis of analogs with enhanced bioavailability and target specificity.

The growing interest in structure-based drug design has led to the exploration of novel heterocyclic scaffolds like 1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid for therapeutic applications. Computational modeling studies have identified potential binding pockets on target proteins where this compound can interact effectively. These studies have been complemented by experimental validations using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, confirming the predicted binding modes. Such structural insights have paved the way for rational drug design strategies aimed at optimizing potency and selectivity.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development due to their diverse biological activities and synthetic accessibility. 1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid exemplifies this trend by combining a triazole ring with an azepane moiety to create a versatile pharmacophore. This compound has been used as a building block in the synthesis of more complex molecules designed to interact with specific biological targets. The carboxylic acid functionality has been particularly useful for conjugation with other bioactive moieties via amide or ester linkages, expanding its utility in drug discovery campaigns.

Emerging research also highlights the potential of this compound as a tool for studying enzyme mechanisms and developing inhibitors for neglected tropical diseases. The structural features of 1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid make it well-suited for probing interactions between enzymes and substrates or inhibitors. By understanding these interactions at a molecular level, researchers can identify novel therapeutic targets and develop drugs that modulate disease-related pathways effectively.

The synthesis of 1-(2-(Azepan-1-yl)propyl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cyclization reactions to form the triazole ring followed by functional group modifications to introduce the azepane moiety and the carboxylic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications.

The future prospects for CAS No 1707563-09-4 are promising given its unique structural features and potential biological activities. Ongoing studies are focused on optimizing its pharmacokinetic properties through structural modifications aimed at improving solubility, permeability, and metabolic stability. Additionally, computational approaches are being employed to identify new derivatives with enhanced therapeutic profiles.

In conclusion, 1-(2-(Azepan - 1 - yl ) prop yl ) - 1 H - 1 , 2 , 3 - tri azo le - 4 - car box ylic ac id represents a significant advancement in medicinal chemistry due to its innovative structure and promising biological activities . Its potential applications in treating inflammatory diseases , cancer , and metabolic disorders make it a valuable candidate for further research . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly important role in developing next-generation therapeutics .